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Compound of Interest

Compound Name: 5-Cyclopropoxy-2-nitropyridine

Cat. No.: B13921774

Executive Summary

5-Cyclopropoxy-2-nitropyridine is a specialized heterocyclic building block, primarily utilized
in the development of G-protein-coupled receptor (GPCR) modulators, specifically GPR119
agonists for type 2 diabetes and metabolic disorders. The cyclopropoxy motif serves as a
critical bioisostere for methoxy or ethoxy groups, offering enhanced metabolic stability against
oxidative dealkylation while maintaining lipophilicity.

This guide addresses a critical supply chain reality: 5-Cyclopropoxy-2-nitropyridine is rarely
a "catalog commodity" in the USA. It is typically a "make-on-demand" item. Consequently, this
document pivots from a simple vendor list to a comprehensive "Make vs. Buy" technical
strategy, detailing US-based custom synthesis partners, validated in-house synthesis protocols,
and critical quality attributes (CQAS).

Part 1: The US Supply Landscape
Market Reality: Distributor vs. Manufacturer

In the US market, this compound is generally not stocked in bulk. "Suppliers” often act as
distributors for Asian manufacturing hubs. For high-integrity pharmaceutical research,
distinguishing between a stocking distributor and a competent custom synthesis partner is vital.

Verified US-Based Sources
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The following entities maintain US operations (inventory or labs) and have demonstrated
capabilities in nitropyridine and cyclopropy! ether chemistry.

Company Location Capability Profile Primary Utility

Custom Synthesis /

CatalogSpecializes in )
o Top Pick for custom
) S ] difficult heterocycles. ) )
Matrix Scientific Columbia, SC synthesis of this
Stocks close analogs -
specific ether.
(e.g., N-cyclopropyl-5-

nitropyridin-2-amine).

Stocking

SupplierHuge
) o Best source for
) ) inventory of pyridine )
Combi-Blocks San Diego, CA precursors for in-
precursors (e.g., 5- _
house synthesis.
Hydroxy-2-

nitropyridine).

Catalog /
DistributorLists
structurally similar ]
o ) ) Good for sourcing
AK Scientific Union City, CA analogs (e.qg., 4-
Chloro-5-

cyclopropoxy-2-

SAR analogs.

nitropyridine).[1]

Advanced CROHigh
competency in high-
] pressure chemistry Scale-up partner
AstaTech Bristol, PA )
(required for some (>100q).
nitration/amination

steps).

Sourcing Decision Logic

The following decision tree illustrates the optimal workflow for acquiring this material based on
guantity and timeline.
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Yes (Lead Time: 2-5 days)

In-House Synthesis
(See Part 2)

Requirement:
5-Cyclopropoxy-2-nitropyridine

No Stock Available

Contract Manufacturing
(Matrix/AstaTech)

Figure 1: Strategic sourcing decision tree for non-commodity heterocyclic intermediates.

Click to download full resolution via product page

Part 2: Technical Synthesis Guide (The "Expertise"
Pillar)

If commercial stock is unavailable, the compound can be synthesized in-house. The installation
of the cyclopropyl group onto the pyridine ring is the critical step. Two primary routes exist:
Nucleophilic Displacement (S_N2) and Mitsunobu Etherification.

Precursor Selection
o Target Scaffold: 5-Cyclopropoxy-2-nitropyridine
o Key Precursor:5-Hydroxy-2-nitropyridine (CAS: 15206-26-5)
o Availability: Widely available (Sigma-Aldrich, Combi-Blocks).

o Purity Requirement: >98% (impurities in the starting phenol lead to difficult-to-separate

byproducts).

Route A: Alkylation with Cyclopropyl Bromide (S_N2)

Direct alkylation is often sluggish due to the poor electrophilicity of cyclopropyl halides, but it is
scalable.

e Reagents: 5-Hydroxy-2-nitropyridine, Cyclopropyl bromide (3-5 equiv), Cs2C0Os (Cesium
Carbonate).
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e Solvent: DMF or NMP (Polar aprotic is essential).
e Conditions: 90°C - 110°C, sealed tube (Cyclopropy! bromide b.p. is 69°C).
e Mechanism: The phenoxide anion attacks the cyclopropyl bromide.

e Technical Insight: The use of Cesium Carbonate (Cs2CO3) is superior to Potassium
Carbonate (K2CO:s) here; the "cesium effect" increases the solubility and nucleophilicity of
the phenoxide in organic solvents.

Route B: Mitsunobu Reaction (Preferred for Small Scale)

This route uses Cyclopropanol, avoiding the sluggish kinetics of cyclopropyl bromide.

Reagents: 5-Hydroxy-2-nitropyridine, Cyclopropanol, Triphenylphosphine (PPhs), DIAD or
DEAD.

e Solvent: THF or Toluene.
o Conditions: 0°C to Room Temperature.

e Mechanism: Activation of cyclopropanol by PPhs/DIAD followed by S_N2 displacement by
the phenol.

o Advantage: Milder conditions; avoids high-pressure vessels.

Synthesis Workflow Diagram
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5-Hydroxy-2-nitropyridine
(CAS: 15206-26-5)

%alable\‘ab Scale

Route A: Direct Alkylation
Reagent: Cyclopropyl Bromide
Base: Cs2CO3, Solvent: DMF

Temp: 100°C (Sealed)

Route B: Mitsunobu
Reagent: Cyclopropanol
Catalyst: PPh3 / DIAD
Temp: 0°C -> RT

N/

Crude Reaction Mixture
(Contains unreacted phenol + byproduct)

Workup & Purification
1. Ag. Wash (remove DMF/Salts)
2. Column Chromatography (Hex/EtOAc)

Target: 5-Cyclopropoxy-2-nitropyridine

Yield: 40-65%

Figure 2: Synthetic pathways for 5-Cyclopropoxy-2-nitropyridine from commercial precursors.

Click to download full resolution via product page

Part 3: Quality Control & Trustworthiness

To validate the material (whether purchased or synthesized), the following Critical Quality

Attributes (CQAS) must be met.

Analytical Specifications

© 2026 BenchChem. All rights reserved.

5/8 Tech Support


https://www.benchchem.com/product/b13921774?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13921774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH:

Foundational & Exploratory

Check Availability & Pricing

Test Method Ac-ce;?tance Purpose

Criteria

Characteristic

cyclopropyl multiplets Confirm structure and
Identity 1H-NMR (DMSO-d6) (0.6-0.9 ppm) and absence of N-

pyridine aromatic alkylation isomers.

signals.

Ensure no unreacted

Purity HPLC (C18 Column) = 98.0% Area 5-hydroxy-2-

nitropyridine remains.

DMF is difficult to

. <5000 ppm L
Residual Solvent GC-Headspace remove; critical for
(DMF/THF) ) )
biological assays.
Cyclopropyl ethers are
) stable, but dryness
Water Content Karl Fischer <0.5%

ensures accurate

weighing.

Self-Validating Protocol (Impurity Markers)

e Impurity A (Starting Material): 5-Hydroxy-2-nitropyridine. Detection: HPLC RT will be

significantly earlier (more polar) than the product.

o Impurity B (N-Alkylation): Pyridones can form if the alkylation occurs at the Nitrogen instead

of the Oxygen. Detection: 1H-NMR shift of the adjacent ring protons will differ significantly

between O-alkyl and N-alkyl products.

Part 4: Safety & Handling

» Nitropyridine Hazard: Nitropyridines are energetic compounds. While 5-cyclopropoxy-2-

nitropyridine is generally stable, the 5-hydroxy-2-nitropyridine precursor and the reaction

mixtures (especially with azodicarboxylates in Mitsunobu) can be shock-sensitive or

exothermic.

o Cyclopropyl Bromide: An alkylating agent. Handle in a fume hood with double gloving.

© 2026 BenchChem. All rights reserved.

6/8

Tech Support


https://www.benchchem.com/product/b13921774?utm_src=pdf-body
https://www.benchchem.com/product/b13921774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13921774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

o Matrix Scientific.Product Catalog: N-Cyclopropyl-5-nitropyridin-2-amine and Custom
Synthesis Capabilities. Retrieved from

o Combi-Blocks.Product Catalog: 5-Hydroxy-2-nitropyridine (Precursor). Retrieved from

» AK Scientific.Product Catalog: 4-Chloro-5-cyclopropoxy-2-nitropyridine (Analog).[1]
Retrieved from

o National Institutes of Health (PubChem).5-Chloro-2-nitropyridine (Precursor Data). Retrieved
from

o ChemScene.Product Catalog: 2-Chloro-5-cyclopropoxy-3-nitropyridine.[2] Retrieved from

» ResearchGate.Synthesis and Biological Evaluation of GPR119 Agonists. (Discusses
cyclopropyl ether pharmacophores in GPR119 ligands). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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